Cas no 102388-00-1 (1-(Chloromethyl)-3-nitro-1H-pyrazole)
102388-00-1 structure
Product Name:1-(Chloromethyl)-3-nitro-1H-pyrazole
CAS No:102388-00-1
MF:C4H4ClN3O2
MW:161.546459197998
MDL:MFCD04968625
CID:125048
PubChem ID:3250991
Update Time:2025-04-18
1-(Chloromethyl)-3-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole,1-(chloromethyl)-3-nitro-
- 1H-Pyrazole,1-(chloromethyl)-3-nitro-(9CI)
- 1-(Chloromethyl)-3-nitro-1H-pyrazole
- 1-(chloromethyl)-3-nitropyrazole
- 1-(chloromethyl)-3-nitro-pyrazole
- SCHEMBL16013353
- 102388-00-1
- DTXSID70390647
- FT-0683613
- LS-03932
- 1-Chloromethyl-3-nitro-1H-pyrazole
- 1H-Pyrazole, 1-(chloromethyl)-3-nitro-
- AKOS000307112
- EN300-229204
- MFCD04968625
- CS-0207264
- ALBB-012571
- STK349417
-
- MDL： MFCD04968625
- Inchi： 1S/C4H4ClN3O2/c5-3-7-2-1-4(6-7)8(9)10/h1-2H,3H2
- InChI Key： IAHWBFFRJXENRJ-UHFFFAOYSA-N
- SMILES： ClCN1C=CC([N+](=O)[O-])=N1
Computed Properties
- Exact Mass: 160.99932
- Monoisotopic Mass: 160.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 60.96
- LogP: 1.51080
1-(Chloromethyl)-3-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 025948-250mg |
1-Chloromethyl-3-nitro-1H-pyrazole |
102388-00-1 | 250mg |
￡144.00 | 2022-03-01 | ||
| Fluorochem | 025948-1g |
1-Chloromethyl-3-nitro-1H-pyrazole |
102388-00-1 | 1g |
￡287.00 | 2022-03-01 | ||
| Fluorochem | 025948-5g |
1-Chloromethyl-3-nitro-1H-pyrazole |
102388-00-1 | 5g |
￡782.00 | 2022-03-01 | ||
| abcr | AB379753-500 mg |
1-(Chloromethyl)-3-nitro-1H-pyrazole; . |
102388-00-1 | 500mg |
€406.00 | 2023-05-19 | ||
| Chemenu | CM313979-1g |
1-(Chloromethyl)-3-nitro-1H-pyrazole |
102388-00-1 | 95% | 1g |
$555 | 2023-02-03 | |
| abcr | AB379753-250 mg |
1-(Chloromethyl)-3-nitro-1H-pyrazole |
102388-00-1 | 250MG |
€231.60 | 2022-03-02 | ||
| abcr | AB379753-1 g |
1-(Chloromethyl)-3-nitro-1H-pyrazole; . |
102388-00-1 | 1g |
€489.50 | 2023-05-19 | ||
| abcr | AB379753-5 g |
1-(Chloromethyl)-3-nitro-1H-pyrazole; . |
102388-00-1 | 5g |
€1324.50 | 2023-05-19 | ||
| Alichem | A049003347-1g |
1-(Chloromethyl)-3-nitro-1H-pyrazole |
102388-00-1 | 95% | 1g |
$562.82 | 2023-09-04 | |
| Chemenu | CM313979-1g |
1-(Chloromethyl)-3-nitro-1H-pyrazole |
102388-00-1 | 95% | 1g |
$492 | 2021-08-18 |
1-(Chloromethyl)-3-nitro-1H-pyrazole Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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